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Compound of Interest

Compound Name: 3-Methoxy Loratadine

CAS No.: 165739-73-1

Cat. No.: B020779

Get Quote

3-Methoxy Loratadine, systematically named Ethyl 4-(8-chloro-3-methoxy-5,6-dihydro-11H-

benzo[1][2]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine-1-carboxylate (CAS No: 165739-73-

1), is a significant derivative in the study of Loratadine's metabolic pathways and structure-

activity relationships (SAR).[3][4] Its structural modification—the introduction of a methoxy

group on the pyridine ring—can substantially alter its pharmacological and pharmacokinetic

properties. Accurate spectroscopic characterization is paramount for its unambiguous

identification, purity assessment, and to understand its chemical behavior, which are critical

steps in any drug discovery and development pipeline.

This guide provides a predictive analysis of its spectroscopic data, grounded in the well-

documented spectra of its parent compound, Loratadine, and related pyridine derivatives.[5][6]

Molecular Structure and Predicted Spectroscopic
Data
The structural integrity of a pharmaceutical compound is the bedrock of its function. The

following sections detail the predicted spectroscopic data for 3-Methoxy Loratadine, providing

a fingerprint for its molecular architecture.
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Molecular Structure Diagram
The numbering scheme used for the assignment of NMR signals is presented in the following

diagram.

Caption: Molecular structure of 3-Methoxy Loratadine with atom numbering for NMR

assignments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. The introduction of an electron-donating methoxy group at the C3 position of the

pyridine ring is expected to cause a significant upfield shift (to lower ppm) for the proton at C4

and notable changes in the chemical shifts of the pyridine carbons compared to Loratadine.[5]

Predicted ¹H NMR Data (500 MHz, CDCl₃)
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Rationale for
Prediction

~8.10 d 1H H-1'

The proton
adjacent to the
pyridine
nitrogen,
expected to be
deshielded.

~7.25 d 1H H-7

Aromatic proton

on the chloro-

substituted

benzene ring.

~7.15 dd 1H H-9

Aromatic proton

on the chloro-

substituted

benzene ring.

~7.05 d 1H H-10

Aromatic proton

on the chloro-

substituted

benzene ring.

~6.80 s 1H H-4

Significant

upfield shift

expected due to

the ortho-

methoxy group's

electron-donating

effect.[5]

~4.15 q 2H -O-CH₂-CH₃

Typical chemical

shift for a

methylene group

in an ethyl ester.

~3.90 s 3H -OCH₃ Characteristic

singlet for a

methoxy group
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Rationale for
Prediction

attached to an

aromatic ring.[5]

~3.70 - 3.40 m 4H
H-2', H-6'

(piperidine)

Protons adjacent

to the nitrogen of

the piperidine

ring.

~3.20 - 2.80 m 2H
H-5, H-6

(cyclohepta)

Benzylic protons

of the

cycloheptane

ring, likely broad

signals.

~2.70 - 2.40 m 4H
H-3', H-5'

(piperidine)

Protons on the

piperidine ring

adjacent to the

double bond.

| ~1.25 | t | 3H | -O-CH₂-CH₃ | Typical chemical shift for a methyl group in an ethyl ester. |

Predicted ¹³C NMR Data (125 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment Rationale for Prediction

~165.0 C=O (ester)
Carbonyl carbon of the
ethyl carbamate.

~158.0 C-3

Aromatic carbon bearing the

methoxy group, shifted

downfield.

~155.0 - 130.0 Aromatic/Olefinic C

Complex region for the

remaining sp² carbons of the

pyridine, benzene, and central

double bond.

~115.0 C-4

Aromatic carbon ortho to the

methoxy group, expected to be

shielded (upfield shift).

~61.0 -O-CH₂-CH₃
Methylene carbon of the ethyl

ester.

~55.5 -OCH₃ Methoxy carbon.[5]

~45.0 - 40.0 C-2', C-6' (piperidine)
Carbons adjacent to the

nitrogen in the piperidine ring.

~35.0 - 30.0 C-5, C-6 (cyclohepta)
Aliphatic carbons of the

cycloheptane ring.

~29.0 - 25.0 C-3', C-5' (piperidine)
Aliphatic carbons of the

piperidine ring.

| ~14.5 | -O-CH₂-CH₃ | Methyl carbon of the ethyl ester. |

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum

of 3-Methoxy Loratadine is expected to be very similar to that of Loratadine, with the addition

of characteristic C-O stretching bands for the methoxy group.[2][7]

Predicted FT-IR Data (ATR)
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Wavenumber (cm⁻¹) Intensity Assignment

~2980-2850 Medium
C-H stretching (aliphatic
CH₂, CH₃)

~1700 Strong
C=O stretching (carbamate

ester)

~1590, 1470 Medium-Strong
C=C stretching (aromatic

rings)

~1250, 1040 Strong

C-O stretching (asymmetric

and symmetric for ether and

ester)

~1225 Strong C-N stretching

| ~830 | Strong | C-Cl stretching |

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass and fragmentation pattern of a

molecule. For 3-Methoxy Loratadine (C₂₃H₂₅ClN₂O₃), the molecular ion peak will appear as a

characteristic M/M+2 isotopic pattern due to the presence of the chlorine atom (³⁵Cl/³⁷Cl ratio of

approximately 3:1).

Predicted High-Resolution MS (ESI-TOF)

Molecular Formula: C₂₃H₂₅ClN₂O₃

Monoisotopic Mass: 412.1581 g/mol

Predicted [M+H]⁺: 413.1659

Predicted Fragmentation Pathway

The primary fragmentation is expected to involve the loss of the ethyl carbamate group and

subsequent cleavages of the piperidine and cyclohepta rings.
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[M+H]⁺
m/z = 413.1659

Loss of C₂H₄

(from ethyl group)
m/z = 385.1343

- C₂H₄

Loss of C₂H₅O₂C• radical
(cleavage of N-COO bond)

- C₂H₅O₂C•

Loss of CO₂

(from carbamate)
m/z = 341.1394

- CO₂

Base peak from tricyclic system

Further fragmentation

Click to download full resolution via product page

Caption: Predicted ESI-MS fragmentation pathway for 3-Methoxy Loratadine.

Experimental Protocols: A Guide to Data Acquisition
The following protocols are designed to provide a robust framework for acquiring high-quality

spectroscopic data for 3-Methoxy Loratadine and similar small molecules.

NMR Spectroscopy Protocol
Rationale: The choice of deuterated chloroform (CDCl₃) is standard for many organic

molecules due to its excellent solubilizing properties and relatively clean spectral window. A

high-field spectrometer (500 MHz or higher) is recommended to resolve complex multiplets in

the aromatic and aliphatic regions.

Step-by-Step Methodology:

Sample Preparation: Accurately weigh approximately 5-10 mg of 3-Methoxy Loratadine and

dissolve it in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v

tetramethylsilane (TMS) as an internal standard.

Instrument Setup (500 MHz Spectrometer):
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Tune and shim the probe for the sample.

Acquire a ¹H NMR spectrum with the following typical parameters:

Pulse Program: zg30

Number of Scans: 16

Acquisition Time: ~4 seconds

Relaxation Delay (D1): 2 seconds

Spectral Width: 20 ppm

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum with the following typical parameters:

Pulse Program: zgpg30

Number of Scans: 1024 or more (as ¹³C has low natural abundance)

Relaxation Delay (D1): 2 seconds

Spectral Width: 240 ppm

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the acquired Free Induction Decays (FIDs). Calibrate the ¹H spectrum to the TMS peak at

0.00 ppm and the ¹³C spectrum to the CDCl₃ residual peak at 77.16 ppm.

FT-IR Spectroscopy Protocol
Rationale: Attenuated Total Reflectance (ATR) is a modern, rapid, and reliable technique for

obtaining IR spectra of solid samples without the need for extensive sample preparation like

KBr pellets.

Step-by-Step Methodology:
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Instrument Preparation: Record a background spectrum of the clean ATR crystal (typically

diamond or germanium).

Sample Analysis: Place a small amount of the solid 3-Methoxy Loratadine powder onto the

ATR crystal, ensuring good contact using the built-in pressure clamp.

Data Acquisition:

Scan the sample over a range of 4000-400 cm⁻¹.

Co-add 16 or 32 scans to improve the signal-to-noise ratio.

Resolution: 4 cm⁻¹.

Data Processing: The resulting spectrum is typically displayed in terms of transmittance or

absorbance. Perform baseline correction if necessary.

Mass Spectrometry Protocol
Rationale: Electrospray Ionization (ESI) is a soft ionization technique ideal for polar molecules

like 3-Methoxy Loratadine, typically yielding the protonated molecular ion [M+H]⁺ with minimal

fragmentation. A Time-of-Flight (TOF) analyzer provides high mass accuracy, which is crucial

for confirming the elemental composition.

Step-by-Step Methodology:

Sample Preparation: Prepare a dilute solution of 3-Methoxy Loratadine (~1 µg/mL) in a

suitable solvent system, such as 50:50 acetonitrile:water with 0.1% formic acid to promote

protonation.

Instrument Setup (LC-ESI-TOF MS):

Introduce the sample into the ESI source via direct infusion or through an HPLC system.

Set the ESI source to positive ion mode.

Typical ESI parameters:
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Capillary Voltage: 3.5 - 4.5 kV

Nebulizer Gas (N₂): 1-2 Bar

Drying Gas (N₂): 8-10 L/min

Source Temperature: 100-150 °C

Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., 100-1000). For

fragmentation studies (MS/MS), select the [M+H]⁺ ion (m/z 413.2) as the precursor and

apply collision-induced dissociation (CID) with varying collision energies.

Data Processing: Analyze the resulting spectrum to identify the molecular ion and major

fragment ions. Use the instrument's software to calculate the elemental composition from the

accurate mass measurement.

Conclusion
This guide provides a foundational spectroscopic framework for the characterization of 3-
Methoxy Loratadine. The predictive data, based on sound chemical principles and analogous

structures, offers a reliable reference for researchers engaged in the synthesis, purification,

and analysis of this compound. The detailed protocols ensure that data acquisition is both

systematic and robust, upholding the principles of scientific integrity and reproducibility. As with

any analytical endeavor, these predicted values should be confirmed with experimental data on

a certified reference standard when it becomes available.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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